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Compound of Interest

Compound Name: Benzyl carbamate

Cat. No.: B042152 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl carbamate is a versatile reagent and intermediate in organic synthesis, notably in the

introduction of the benzyloxycarbonyl (Cbz or Z) protecting group for amines.[1][2] A thorough

understanding of its solubility in various organic solvents is crucial for its effective use in

reaction chemistry, purification, and formulation development. This technical guide provides a

summary of the currently available solubility data for benzyl carbamate, a detailed

experimental protocol for determining solubility, and visual aids to understand the solubility

workflow and principles.

It is important to note that while qualitative solubility information is available in the literature,

there is a significant lack of comprehensive quantitative data across a wide range of common

organic solvents. This guide presents the available information and provides a robust

methodology for researchers to determine precise solubility values as needed for their specific

applications.

Physicochemical Properties of Benzyl Carbamate
A summary of key physicochemical properties of benzyl carbamate is provided below.
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Property Value Reference(s)

CAS Number 621-84-1 [3]

Molecular Formula C₈H₉NO₂ [1][3]

Molecular Weight 151.16 g/mol [1][3]

Appearance
Off-white to light beige powder

or flakes
[1][2]

Melting Point 86-89 °C [1][2]

Solubility Data
The solubility of benzyl carbamate is influenced by the polarity of the solvent, with general

trends following the "like dissolves like" principle. The carbamate functional group provides

some polarity, while the benzyl group imparts nonpolar characteristics.

Quantitative Solubility Data
A comprehensive search of available literature yielded limited quantitative solubility data for

benzyl carbamate. The only specific value found was for its solubility in water.

Solvent Temperature (°C) Solubility (g/L) Reference(s)

Water 37 68.02 [4][5]

Qualitative Solubility Data
Qualitative descriptions of benzyl carbamate's solubility in various organic solvents have been

reported and are summarized below. These descriptions can guide solvent selection for various

applications.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-carbamate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5100170.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-carbamate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5100170.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-carbamate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5100170.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5100170_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5100170.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5100170_EN.htm
https://www.benchchem.com/product/b042152?utm_src=pdf-body
https://www.benchchem.com/product/b042152?utm_src=pdf-body
https://www.chembk.com/en/chem/Benzyl%20carbamate
https://www.guidechem.com/encyclopedia/benzyl-carbamate-dic5985.html
https://www.benchchem.com/product/b042152?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Class Solvent
Solubility
Description

Reference(s)

Alcohols Methanol
Soluble, Slightly

Soluble
[1][6]

Ethanol Soluble [7]

Halogenated Dichloromethane Soluble [6]

Chloroform
Soluble, Slightly

Soluble
[1][6]

Aromatic

Hydrocarbons
Benzene

Soluble, Moderate

Solubility
[1][6]

Toluene

Soluble

(recrystallization

solvent)

[1][2]

Ethers Diethyl Ether Soluble [7]

Amides

N,N-

Dimethylformamide

(DMF)

Soluble [6]

Water Water
Moderate Solubility,

Insoluble
[1][8]

Note: The conflicting reports on water solubility ("moderate" vs. "insoluble") highlight the

importance of experimental verification.

Experimental Protocol: Determination of Solubility
via the Shake-Flask Method
The shake-flask method is a widely recognized and reliable technique for determining the

thermodynamic solubility of a solid compound in a solvent. The following protocol provides a

detailed methodology for its implementation.

1. Materials and Equipment:
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Benzyl carbamate (solid)

Selected organic solvent(s)

Glass vials or flasks with airtight screw caps

Analytical balance

Temperature-controlled orbital shaker or incubator

Syringe filters (e.g., 0.45 µm PTFE)

Volumetric flasks and pipettes

Analytical instrumentation for quantification (e.g., HPLC-UV, UV-Vis spectrophotometer)

2. Procedure:

Preparation of Supersaturated Solutions:

Add an excess amount of solid benzyl carbamate to a series of vials. The excess solid

should be visually apparent.

Accurately add a known volume or mass of the desired organic solvent to each vial.

Equilibration:

Securely cap the vials to prevent solvent evaporation.

Place the vials in a temperature-controlled shaker or incubator set to the desired

temperature (e.g., 25 °C).

Agitate the samples for a sufficient period to ensure equilibrium is reached (typically 24-72

hours). The system is at equilibrium when the concentration of the solute in the solution

remains constant over time.

Phase Separation:
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Once equilibrium is achieved, allow the vials to stand undisturbed at the set temperature

for a period to allow the excess solid to sediment.

Carefully withdraw a sample from the supernatant using a syringe.

Immediately filter the sample through a syringe filter into a clean vial to remove any

undissolved solid particles.

Quantification:

Accurately dilute the filtered solution with a suitable solvent to a concentration within the

linear range of the analytical method.

Analyze the diluted sample using a validated analytical method (e.g., HPLC-UV or UV-Vis

spectrophotometry) to determine the concentration of benzyl carbamate.

Prepare a calibration curve using standard solutions of benzyl carbamate of known

concentrations to quantify the sample.

Calculation of Solubility:

Calculate the solubility of benzyl carbamate in the solvent using the determined

concentration and the dilution factor. Express the solubility in appropriate units (e.g., g/100

mL, mg/mL, or mol/L).

Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the key steps in the shake-flask method for determining the

solubility of benzyl carbamate.
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Add excess benzyl carbamate
and solvent to vial

Seal vial and place in
temperature-controlled shaker

Agitate for 24-72 hours
to reach equilibrium

Allow excess solid to sediment

Withdraw and filter supernatant

Dilute filtered sample

Analyze concentration via
HPLC-UV or UV-Vis

Calculate solubility

Click to download full resolution via product page

Caption: Experimental workflow for the shake-flask solubility determination method.

Solvent Polarity and Benzyl Carbamate Solubility
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This diagram illustrates the general relationship between the polarity of a solvent and the

expected solubility of benzyl carbamate, based on the principle of "like dissolves like."

Solvent Polarity

Expected Benzyl Carbamate Solubility

High Polarity

Lower Solubility

e.g., Water (moderate)

Medium Polarity

Higher Solubility

e.g., Alcohols, Ketones

Low Polarity

e.g., Aromatic Hydrocarbons,
Halogenated Solvents

Benzyl Carbamate

dissolves well indissolves poorly in

Click to download full resolution via product page

Caption: General trend of benzyl carbamate solubility based on solvent polarity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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